Palladium sulfide
Overview
Description
Palladium sulfide is a chemical compound of palladium and sulfur with the chemical formula PdS . It is a solid material that can appear in different colors such as brown , black , or grey . Like other palladium and platinum chalcogenides, palladium (II) sulfide has complex structural, electrical, and magnetic properties .
Synthesis Analysis
Palladium sulfide can be synthesized by sulfurizing crystalline palladium nanosheets . A novel one-pot approach to synthesize the tiara-like Pd (II) thiolate complex compound, [Pd (SCH 3) 2] 6 was developed . In this strategy, dimethyl sulfoxide (DMSO) was used as a thiolate source instead of methyl mercaptan (CH 3 SH). DMSO was first decomposed into CH 3 SH and formaldehyde (HCHO); then, the in situ as-formed CH 3 SH .
Molecular Structure Analysis
The crystal structure of PdS contains approximately square planar palladium centres and tetrahedral sulfur centres . The oxidation number of palladium in palladium sulfide is 2 .
Chemical Reactions Analysis
If palladium (II) sulfide is heated with an excess of sulfur, palladium disulfide is formed . Palladium sulfide shows excellent activity and stability towards hydrogen evolution in alkaline media .
Physical And Chemical Properties Analysis
Palladium Sulfide is a moderately water and acid soluble Palladium source for uses compatible with sulfates . It has a molecular weight of 138.49 . The appearance of Palladium sulfide is a solid and its melting point is 950 °C (1742 °F) .
Scientific Research Applications
Catalysis : Palladium sulfide is used in carbon-sulfur bond formation reactions, demonstrating high efficiency in coupling aryl bromides, triflates, and activated aryl chloride with a variety of aryl and alkyl thiols (Itoh & Mase, 2004). Additionally, it catalyzes aryl(alkyl)thiolation of unactivated arenes for synthesizing unsymmetrical diaryl(alkyl) sulfides, a process that also aids in the production of dibenzothiphene derivatives (Saravanan & Anbarasan, 2014).
Photoelectrochemical Applications : As a photoanode material in photoelectrochemical cells (PECs), PdS demonstrates potential for hydrogen evolution due to its transport and optical properties (Barawi, Ferrer, Ares, & Sánchez, 2014).
Electrocatalysis : Palladium sulfides like Pd4S show promising electrocatalytic activity for the oxygen reduction reaction (ORR), even outperforming standard Pt/C catalysts in certain conditions (Du et al., 2018).
Material Science : Palladium sulfide's role in ligand development for enantioselective catalysis is significant, especially in contexts like allylic substitution (Dawson et al., 1993).
Thermal Decomposition and Membrane Reactors : Studies on the thermal decomposition of hydrogen sulfide in palladium and ceramic membrane reactors provide insights into reactor design and development (Zaman & Chakma, 1995).
Environmental Applications : Palladium sulfide is also used in environmental applications, such as aqueous hydrodehalogenation in column reactors. Studies have explored the effects of sulfide deactivation and regeneration of palladium-based catalysts (Munakata & Reinhard, 2007).
Surface Chemistry and Adsorption : Research into the thiol-palladium interface provides valuable information on the surface structures and thermodynamic stability of thiol and sulfide structures on palladium surfaces (Carro et al., 2010).
Thermoelectric Properties : Investigations into the thermoelectric performance of palladium sulfide have revealed promising potential due to its structural and electrical properties (Chen et al., 2018).
Safety And Hazards
Future Directions
properties
IUPAC Name |
sulfanylidenepalladium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Pd.S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRUVOKMCGYWODZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
S=[Pd] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
PdS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00893217 |
Source
|
| Record name | Palladium sulfide (PdS) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00893217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.49 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Black crystalline solid with a sulphurous odor; Insoluble in water; [MSDSonline] |
Source
|
| Record name | Palladium sulfide (PdS) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Palladium sulfide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/8304 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
Palladium sulfide | |
CAS RN |
12125-22-3, 12648-43-0 |
Source
|
| Record name | Palladium sulfide (PdS) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12125-22-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Palladium sulfide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12648-43-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Palladium sulfide (PdS) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012125223 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Palladium sulfide (PdS) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Palladium sulfide (PdS) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00893217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Palladium monosulphide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.979 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Citations
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